Cas no 2229518-79-8 (2-(2-chloro-6-methylpyridin-3-yl)morpholine)

• Product Name: 2-(2-chloro-6-methylpyridin-3-yl)morpholine
• CAS No: 2229518-79-8
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 5928627
• PubChem ID: 165796637
• Update Time: 2025-06-13

2-(2-chloro-6-methylpyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)morpholine
• EN300-1979751
• 2229518-79-8

• Inchi： 1S/C10H13ClN2O/c1-7-2-3-8(10(11)13-7)9-6-12-4-5-14-9/h2-3,9,12H,4-6H2,1H3
• InChI Key： ANWRRIYTRSGUSH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1CNCCO1

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(2-chloro-6-methylpyridin-3-yl)morpholine

Comprehensive Overview of 2-(2-Chloro-6-methylpyridin-3-yl)morpholine (CAS No. 2229518-79-8)

2-(2-Chloro-6-methylpyridin-3-yl)morpholine (CAS No. 2229518-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and morpholine structural motifs, is often explored for its potential applications in drug discovery and crop protection. With the increasing demand for novel bioactive molecules, 2-(2-chloro-6-methylpyridin-3-yl)morpholine stands out due to its versatile reactivity and functional group compatibility.

The molecular structure of 2-(2-chloro-6-methylpyridin-3-yl)morpholine combines a chlorinated pyridine ring with a morpholine moiety, making it a valuable intermediate in synthetic chemistry. Researchers frequently investigate its role in the development of kinase inhibitors, antimicrobial agents, and pesticide formulations. Its CAS number 2229518-79-8 is often searched in scientific databases, reflecting its relevance in high-impact studies. The compound's stability and solubility properties also make it a candidate for formulation optimization in industrial applications.

In recent years, the rise of AI-driven drug discovery and green chemistry has further highlighted the importance of compounds like 2-(2-chloro-6-methylpyridin-3-yl)morpholine. Scientists are leveraging computational tools to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. Additionally, its potential role in sustainable agriculture aligns with global trends toward eco-friendly pest control solutions. Searches for "pyridine derivatives in agrochemicals" or "morpholine-based pharmaceuticals" often lead to discussions involving this compound.

The synthesis of 2-(2-chloro-6-methylpyridin-3-yl)morpholine typically involves multi-step reactions, including halogenation and nucleophilic substitution. Its chloro and methyl substituents provide sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemistry projects aiming to optimize pharmacokinetic properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structure.

From a commercial perspective, CAS 2229518-79-8 is supplied by several specialty chemical manufacturers, catering to the needs of academic and industrial laboratories. Quality control protocols ensure that the compound meets stringent standards for research use. As interest grows in small-molecule therapeutics and crop science innovations, the demand for 2-(2-chloro-6-methylpyridin-3-yl)morpholine is expected to rise, solidifying its position as a key building block in modern chemistry.